5-[5-(4-Methoxyphenyl)-1,3-oxazol-2-yl]-2-benzofuran-1,3-dione

• CAS No.: 66788-86-1
• Molecular Formula: C18H11NO5
• Molecular Weight: 321.3 g/mol
• IUPAC Name: 5-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]-2-benzofuran-1,3-dione
• InChI: InChI=1S/C18H11NO5/c1-22-12-5-2-10(3-6-12)15-9-19-16(23-15)11-4-7-13-14(8-11)18(21)24-17(13)20/h2-9H,1H3
• InChI Key: SWVCXTZYJISPKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC4=C(C=C3)C(=O)OC4=O

Description

5-(5-(4-Methoxyphenyl)oxazol-2-yl)isobenzofuran-1,3-dione is a heterocyclic compound with a molecular formula of C₁₈H₁₁NO₅ and a molecular weight of 321.28 g/mol . This compound is known for its unique structure, which combines an oxazole ring with an isobenzofuran-1,3-dione moiety, making it a valuable intermediate in organic synthesis and pharmaceutical research .

Preparation Methods

The synthesis of 5-(5-(4-Methoxyphenyl)oxazol-2-yl)isobenzofuran-1,3-dione typically involves the cyclization of appropriate precursors under controlled conditions . One common method starts with 4-methoxyphthalic anhydride, which undergoes a cyclization reaction with 2-amino-4-methoxybenzoic acid in the presence of a dehydrating agent such as phosphorus oxychloride (POCl₃) to form the desired product . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

5-(5-(4-Methoxyphenyl)oxazol-2-yl)isobenzofuran-1,3-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃), leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄), resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the oxazole ring, where nucleophiles such as amines or thiols replace the methoxy group, forming new derivatives.

Scientific Research Applications

5-(5-(4-Methoxyphenyl)oxazol-2-yl)isobenzofuran-1,3-dione has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds and is used in the development of new materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated as a potential pharmaceutical intermediate for the synthesis of drugs targeting various diseases.

Industry: The compound is used in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 5-(5-(4-Methoxyphenyl)oxazol-2-yl)isobenzofuran-1,3-dione involves its interaction with specific molecular targets and pathways. The oxazole ring can interact with enzymes and receptors, modulating their activity and leading to various biological effects . The compound’s unique structure allows it to bind to specific sites on proteins, influencing their function and potentially leading to therapeutic effects .

Comparison with Similar Compounds

5-(5-(4-Methoxyphenyl)oxazol-2-yl)isobenzofuran-1,3-dione can be compared with other similar compounds, such as:

5-(4-Methoxyphenyl)-1,3-oxazole: This compound shares the oxazole ring but lacks the isobenzofuran-1,3-dione moiety, making it less versatile in certain synthetic applications.

4-Methoxyphthalic anhydride: This precursor compound is used in the synthesis of 5-(5-(4-Methoxyphenyl)oxazol-2-yl)isobenzofuran-1,3-dione and has different reactivity and applications.

The uniqueness of 5-(5-(4-Methoxyphenyl)oxazol-2-yl)isobenzofuran-1,3-dione lies in its combined structural features, which provide a versatile platform for various chemical transformations and applications .